Cas no 50695-81-3 (b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctadecyl)-)

b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctadecyl)- structure
50695-81-3 structure
Product Name:b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctadecyl)-
CAS No:50695-81-3
MF:C24H45NO5
MW:427.617808103561
CID:376966
PubChem ID:6452240
Update Time:2025-04-19

b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctadecyl)-
    • 3-[2-carboxyethyl(octadecanoyl)amino]propanoic acid
    • N-(2-carboxyethyl)-N-(1-oxooctadecyl)-beta-alanine
    • 3,3'-(octadecanoylimino)dipropanoic acid (non-preferred name)
    • EINECS 256-716-0
    • NS00032125
    • DTXSID70198746
    • SCHEMBL8342893
    • 50695-81-3
    • Inchi: 1S/C24H45NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(26)25(20-18-23(27)28)21-19-24(29)30/h2-21H2,1H3,(H,27,28)(H,29,30)
    • InChI Key: HYHKJBUKZOXUSV-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCCCC)N(CCC(=O)O)CCC(=O)O

Computed Properties

  • Exact Mass: 427.329774
  • Monoisotopic Mass: 427.329774
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 22
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.1
  • Topological Polar Surface Area: 94.9

Experimental Properties

  • Density: 1.022
  • Boiling Point: 596.7°C at 760 mmHg
  • Flash Point: 314.7°C
  • Refractive Index: 1.486
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